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Compound of Interest

Compound Name: VPC 23019

Cat. No.: B1684042 Get Quote

Essential Safety and Handling Guide for VPC
23019
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

sphingosine-1-phosphate (S1P) receptor antagonist, VPC 23019. It includes procedural

guidance for safe operational use and disposal, designed to be your preferred source for

laboratory safety and chemical handling information.

Logistical and Safety Information
VPC 23019 is a competitive antagonist of the S1P receptors S1P₁ and S1P₃. While it is not

classified as a hazardous substance according to the Globally Harmonized System (GHS),

standard laboratory safety precautions should always be observed.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1684042?utm_src=pdf-interest
https://www.benchchem.com/product/b1684042?utm_src=pdf-body
https://www.benchchem.com/product/b1684042?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4132341/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6169313/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

CAS Number 449173-19-7 [1][3]

Molecular Formula C₁₇H₂₉N₂O₅P [3]

Molecular Weight 372.4 g/mol

Appearance Crystalline solid

Storage Store at -20°C

Stability ≥ 4 years at -20°C

Solubility DMSO: 0.25 mg/mL

Acidified DMSO (5% 1N HCl in

DMSO): 10 mM with gentle

warming

2eq. NaOH: 50 mM

Personal Protective Equipment (PPE)
Adherence to standard laboratory PPE protocols is crucial when handling VPC 23019 and its

solutions.

PPE Specification Rationale

Gloves

Nitrile or Butyl rubber gloves.

Double gloving is

recommended.

VPC 23019 is primarily

dissolved in DMSO, which can

facilitate skin absorption of

other substances. Nitrile and

butyl rubber offer good

resistance to DMSO.

Eye Protection
Safety glasses with side

shields or goggles.

To prevent accidental splashes

to the eyes.

Lab Coat Standard laboratory coat.
To protect skin and personal

clothing from contamination.
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Operational Plan: Handling and Use
1. Reconstitution:

VPC 23019 is a crystalline solid and should be handled in a chemical fume hood.

To prepare a stock solution, dissolve in DMSO. For example, to make a 10 mM stock

solution, add the appropriate volume of DMSO to your vial of VPC 23019.

If solubility is an issue, gentle warming or sonication can be used.

2. Storage of Solutions:

Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months.

3. First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.

Disposal Plan
Proper disposal of VPC 23019 and its associated waste is essential to prevent environmental

contamination.

1. Unused Solid Compound:

Dispose of as chemical waste in accordance with your institution's and local regulations.

2. Solutions in DMSO:
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Collect all waste solutions containing VPC 23019 and DMSO in a designated, sealed, and

properly labeled hazardous waste container.

The container should be marked as "Organic Solvent Waste" or "DMSO Waste" and should

list all chemical components.

Do not pour DMSO solutions down the drain.

3. Contaminated Materials:

All disposable materials that have come into contact with VPC 23019 or its solutions (e.g.,

pipette tips, tubes, gloves) should be collected in a designated solid hazardous waste

container.

This waste should be disposed of through your institution's chemical waste disposal service.

Mechanism of Action: S1P Signaling Pathway
VPC 23019 is a competitive antagonist at the S1P₁ and S1P₃ receptors. Sphingosine-1-

phosphate (S1P) is a signaling lipid that regulates numerous cellular processes, including cell

migration, by binding to its G protein-coupled receptors (GPCRs). By blocking S1P from

binding to S1P₁ and S1P₃, VPC 23019 inhibits the downstream signaling pathways that

promote cell migration.
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VPC 23019 antagonizes S1P₁ and S1P₃ receptors.

Experimental Protocol: Transwell Migration Assay
This protocol provides a general framework for assessing the inhibitory effect of VPC 23019 on

S1P-induced cell migration using a transwell assay.

Materials:
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24-well transwell inserts (e.g., 8 µm pore size)

Cell culture medium (serum-free and serum-containing)

Sphingosine-1-phosphate (S1P)

VPC 23019

Phosphate-buffered saline (PBS)

Fixing solution (e.g., 4% paraformaldehyde)

Staining solution (e.g., 0.1% crystal violet)

Cotton swabs

Procedure:

Cell Preparation: Culture cells to 70-80% confluency. The day before the assay, serum-

starve the cells by replacing the growth medium with serum-free medium.

Assay Setup:

Add 600 µL of medium containing S1P (chemoattractant) to the lower wells of the 24-well

plate.

Harvest and resuspend the serum-starved cells in serum-free medium.

Pre-incubate the cells with different concentrations of VPC 23019 (or vehicle control) for

30 minutes at 37°C.

Add 100 µL of the cell suspension (containing VPC 23019 or vehicle) to the upper

chamber of the transwell inserts.

Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for a duration appropriate for

your cell type (typically 4-24 hours).

Fixation and Staining:
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Carefully remove the transwell inserts from the wells.

With a cotton swab, gently remove the non-migrated cells from the upper surface of the

membrane.

Fix the migrated cells on the lower surface of the membrane with the fixing solution for 15

minutes.

Wash the inserts with PBS and stain with crystal violet solution for 20 minutes.

Quantification:

Gently wash the inserts with water to remove excess stain.

Allow the inserts to air dry.

Count the number of migrated cells in several random fields of view under a microscope.

Alternatively, the dye can be eluted and the absorbance measured with a plate reader.
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Workflow for a transwell migration assay with VPC 23019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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